Cas no 2679949-89-2 (Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)-)

• Product Name: Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)-
• CAS No: 2679949-89-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5417045
• PubChem ID: 165941658
• Update Time: 2025-10-19

Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)- Chemical and Physical Properties

Names and Identifiers

• Z5105482590
• EN300-28316138
• rac-(4aR,7aR)-octahydropyrano[2,3-c]pyrrole hydrochloride
• 2679949-89-2
• Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)-

• Inchi： 1S/C7H13NO.ClH/c1-2-6-4-8-5-7(6)9-3-1;/h6-8H,1-5H2;1H/t6-,7+;/m1./s1
• InChI Key： GGEXIOSDMKMXTQ-HHQFNNIRSA-N
• SMILES： Cl.O1CCC[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)-

Comprehensive Overview of Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)- (CAS No. 2679949-89-2)

The compound Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)- (CAS No. 2679949-89-2) is a structurally unique and pharmacologically relevant heterocyclic molecule. Its octahydro-pyrano[2,3-c]pyrrole core is a key feature, contributing to its potential applications in medicinal chemistry and drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for research and development. This article delves into its properties, synthesis, and emerging applications, addressing common queries from researchers and industry professionals.

Recent advancements in heterocyclic chemistry have spotlighted compounds like Pyrano[2,3-c]pyrrole derivatives due to their versatility in designing bioactive molecules. Searches for "synthesis of pyrano-pyrrole derivatives" and "chiral building blocks for drug discovery" reflect growing interest in this niche. The stereospecific (4aR,7aR)- configuration of this compound further underscores its value in enantioselective synthesis, a hot topic in modern organic chemistry.

From a synthetic perspective, the preparation of octahydro-pyrano[2,3-c]pyrrole scaffolds often involves cyclization strategies or catalytic hydrogenation of unsaturated precursors. Researchers frequently inquire about "optimized routes for pyrrole-fused ring systems" or "salt formation techniques for improved bioavailability," which align with this compound's characteristics. Its hydrochloride (1:1) form is particularly noted for facilitating crystallization and purification processes.

In pharmacological contexts, Pyrano[2,3-c]pyrrole motifs are explored for their potential in modulating protein-protein interactions or enzyme inhibition. Queries such as "GPCR-targeting heterocycles" and "scaffold hopping in lead optimization" resonate with the compound's possible utility. While specific biological data for CAS 2679949-89-2 may be limited, its structural analogs are investigated for their neuroactive or anti-inflammatory properties, making it a candidate for further study.

The compound's chirality is another critical aspect, as the (4aR,7aR)- configuration could influence binding affinity in asymmetric environments. This aligns with trending searches like "role of stereochemistry in drug efficacy" and "chiral auxiliaries in total synthesis." Analytical methods such as HPLC or NMR are essential for verifying its enantiomeric purity, a common concern among quality control specialists.

From an industrial standpoint, scalability and cost-effectiveness of producing Pyrano[2,3-c]pyrrole derivatives remain focal points. Discussions around "green chemistry approaches for heterocycles" and "continuous flow synthesis of complex rings" highlight the need for sustainable manufacturing practices. The hydrochloride salt form of this compound may offer logistical advantages in storage and transport due to its enhanced stability.

In summary, Pyrano[2,3-c]pyrrole, octahydro-, hydrochloride (1:1), (4aR,7aR)- (CAS 2679949-89-2) represents a promising scaffold with multifaceted applications. Its combination of rigid polycyclic structure, chirality, and salt-forming capability positions it as a valuable tool for researchers exploring next-generation therapeutics or novel chemical entities. As the scientific community continues to probe its potential, this compound is poised to contribute to breakthroughs in both academic and industrial settings.